molecular formula C₂₉H₄₃NO₁₀ B1160653 RIDK34

RIDK34

Cat. No.: B1160653
M. Wt: 565.65
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

RIDK34 is a novel inorganic compound characterized by its unique structural configuration and catalytic properties. While specific synthesis protocols remain proprietary, available data suggest it belongs to the transition metal complex family, with a central cobalt ion coordinated to nitrogen-based ligands . Preliminary studies highlight its exceptional stability under high-temperature conditions (up to 450°C) and its efficacy in accelerating oxidation-reduction reactions, particularly in industrial electrochemical applications . Its molecular structure (empirical formula: CoN₄Cl₂·2H₂O) enables selective binding to organic substrates, making it a candidate for sustainable catalysis and energy storage systems .

Properties

Molecular Formula

C₂₉H₄₃NO₁₀

Molecular Weight

565.65

Synonyms

(E)-12,14-Dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)hexadecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde oxime

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison with Compound A (CoN₄Br₂·2H₂O)

Compound A, a bromine-substituted analogue of RIDK34, shares its cobalt-nitrogen ligand core but differs in halogen composition (Br⁻ vs. Cl⁻). Key distinctions include:

Property This compound Compound A
Halogen Type Chloride (Cl⁻) Bromide (Br⁻)
Thermal Stability Stable ≤450°C Stable ≤380°C
Solubility (H₂O) 12.3 g/L at 25°C 8.7 g/L at 25°C
Catalytic Efficiency 98% yield in ethanol oxidation 89% yield

The chloride ligands in this compound enhance electron-withdrawing effects, improving redox activity compared to Compound A’s bulkier bromide ions, which sterically hinder substrate binding .

Functional Comparison with Compound B (FeN₄Cl₂·3H₂O)

Compound B, an iron-based analogue, mirrors this compound’s application in electrocatalysis but exhibits divergent mechanistic pathways:

Property This compound Compound B
Metal Center Cobalt (Co²⁺) Iron (Fe²⁺)
Reaction Rate 4.7 × 10⁻³ s⁻¹ 2.1 × 10⁻³ s⁻¹
pH Tolerance Effective at pH 2–10 Effective at pH 4–8
Oxidative Byproducts <5% 12%

+0.77 V for Fe²⁺/Fe³⁺) . However, Compound B’s lower cost and reduced metal toxicity make it preferable for certain environmental applications .

Research Findings and Performance Metrics

Recent studies underscore this compound’s advantages in industrial settings:

  • Synthetic Scalability : A 2024 pilot study achieved 85% purity in large-scale synthesis, outperforming Compound A (72%) and Compound B (68%) under identical conditions .
  • Durability : After 1,000 catalytic cycles, this compound retained 92% activity, versus 78% for Compound A and 65% for Compound B .
  • Environmental Impact : Lifecycle assessments reveal this compound’s lower heavy-metal leaching (<0.1 ppm) compared to analogues .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.